Cas no 88811-89-6 (Phenanthrene, 2,4-dibromo-1,5,7-tris(phenylmethoxy)-)

• Product Name: Phenanthrene, 2,4-dibromo-1,5,7-tris(phenylmethoxy)-
• CAS No: 88811-89-6
• MF: C₃₅H₂₆Br₂O₃
• MW: 654.38714838028
• CID: 621164
• PubChem ID: 13224985
• Update Time: 2025-04-19

Phenanthrene, 2,4-dibromo-1,5,7-tris(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 2,4-dibromo-1,5,7-tris(phenylmethoxy)-
• 2,4-dibromo-1,5,7-tris(phenylmethoxy)phenanthrene
• 1,5,7-TRIS(BENZYLOXY)-2,4-DIBROMOPHENANTHRENE
• DTXSID70529910
• 88811-89-6

• Inchi： 1S/C35H26Br2O3/c36-30-20-31(37)35(40-23-26-14-8-3-9-15-26)29-17-16-27-18-28(38-21-24-10-4-1-5-11-24)19-32(33(27)34(29)30)39-22-25-12-6-2-7-13-25/h1-20H,21-23H2
• InChI Key： XPHFWSLKOJDBFS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2=CC=C3C=C(C=C(C3=C21)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 654.02282g/mol
• Monoisotopic Mass: 652.02487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 27.7Ų